Cas no 80887-27-0 (2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-β-D-glucopyranosyl Azide)

2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-β-D-glucopyranosyl azide is a protected glycosyl azide derivative widely used in carbohydrate chemistry and glycobiology research. Its key advantages include the presence of orthogonal protecting groups (benzyl and benzylidene), which allow selective deprotection for further functionalization. The azide group serves as a versatile handle for click chemistry applications, enabling efficient conjugation with alkynes via CuAAC reactions. The β-configuration ensures stereochemical control in glycosylation reactions, making it valuable for synthesizing complex oligosaccharides or glycoconjugates. This compound is particularly useful in the preparation of glycosyl donors or intermediates for N-linked glycopeptide synthesis, offering stability and reactivity for controlled transformations.
2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-β-D-glucopyranosyl Azide structure
80887-27-0 structure
Product name:2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-β-D-glucopyranosyl Azide
CAS No:80887-27-0
MF:C22H24N4O5
MW:424.44976
MDL:MFCD23104224
CID:707870
PubChem ID:87557902

2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-β-D-glucopyranosyl Azide Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranosyl azide,2-(acetylamino)-2-deoxy-3-O-(phenylmethyl)-4,6-O-(phenylmethylene)-
    • 2-ACETAMIDO-3-O-BENZYL-4,6-O-BENZYLIDENE-2-DEOXY-BETA-D-GLUCOPYRANOSYL AZIDE
    • N-[(2R,4aR,6R,7R,8R,8aS)-6-azido-2-phenyl-8-phenylmethoxy-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-yl]acetamide
    • -<small>D<
    • N-[(2R,4aR,6R,7R,8R,8aS)-6-Azido-8-(benzyloxy)-2-phenylhexahydro-2H-pyrano[3,2-d][1,3]dioxin-7-yl]acetamide (non-preferred name)
    • MFCD23104224
    • 80887-27-0
    • DTXSID20659736
    • AKOS025295776
    • N-[(2R,4aR,6R,7R,8R,8aS)-6-Azido-8-(benzyloxy)-2-phenylhexahydro-2H-pyrano[3,2-d][1,3]dioxin-7-yl]acetamide
    • 2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-
    • A1813
    • A-D-glucopyranosyl Azide
    • 2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-β-D-glucopyranosyl Azide
    • MDL: MFCD23104224
    • Inchi: InChI=1S/C22H26N4O5/c1-14(27)24-18-20(28-12-15-8-4-2-5-9-15)19-17(30-21(18)25-26-23)13-29-22(31-19)16-10-6-3-7-11-16/h2-8,10-11,15,17-22H,9,12-13H2,1H3,(H,24,27)/t15?,17-,18-,19-,20-,21-,22?/m1/s1
    • InChI Key: RVUNWDLDWGTIHC-UXIGJPKUSA-N
    • SMILES: CC(N[C@@H]1[C@@H](OCC2C=CC=CC2)[C@H]3[C@H](O[C@H]1N=[N+]=[N-])COC(O3)C4=CC=CC=C4)=O

Computed Properties

  • Exact Mass: 426.19000
  • Monoisotopic Mass: 424.175
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 7
  • Complexity: 646
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Tautomer Count: 2
  • XLogP3: 2.9
  • Topological Polar Surface Area: 80.4A^2
  • Surface Charge: 0

Experimental Properties

  • PSA: 115.77000
  • LogP: 3.00166

2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-β-D-glucopyranosyl Azide Security Information

2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-β-D-glucopyranosyl Azide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
A168093-250mg
2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-β-D-glucopyranosyl Azide
80887-27-0
250mg
$ 7600.00 2023-09-09
eNovation Chemicals LLC
Y1255480-1g
2-ACETAMIDO-3-O-BENZYL-4,6-O-BENZYLIDENE-2-DEOXY-BETA-D-GLUCOPYRANOSYL AZIDE
80887-27-0 98%
1g
$285 2024-06-07
TRC
A168093-10mg
2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-β-D-glucopyranosyl Azide
80887-27-0
10mg
$ 45.00 2021-05-07
Aaron
AR003GZC-1g
2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-beta-D-glucopyranosyl Azide
80887-27-0 97%
1g
$262.00 2025-01-22
A2B Chem LLC
AB60876-250mg
2-ACETAMIDO-3-O-BENZYL-4,6-O-BENZYLIDENE-2-DEOXY-BETA-D-GLUCOPYRANOSYL AZIDE
80887-27-0 97%
250mg
$126.00 2024-04-19
1PlusChem
1P003GR0-100mg
2-ACETAMIDO-3-O-BENZYL-4,6-O-BENZYLIDENE-2-DEOXY-BETA-D-GLUCOPYRANOSYL AZIDE
80887-27-0 ≥ 98% (HPLC)
100mg
$131.00 2025-02-19
eNovation Chemicals LLC
Y1255480-250mg
2-ACETAMIDO-3-O-BENZYL-4,6-O-BENZYLIDENE-2-DEOXY-BETA-D-GLUCOPYRANOSYL AZIDE
80887-27-0 98%
250mg
$135 2025-02-28
abcr
AB249529-1 g
2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-beta-D-glucopyranosyl azide, 98%; .
80887-27-0 98%
1 g
€285.50 2023-07-20
TRC
A168093-5mg
2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-β-D-glucopyranosyl Azide
80887-27-0
5mg
$ 190.00 2023-04-19
TRC
A168093-100mg
2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-β-D-glucopyranosyl Azide
80887-27-0
100mg
$ 90.00 2021-05-07

2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-β-D-glucopyranosyl Azide Production Method

2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-β-D-glucopyranosyl Azide Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:80887-27-0)2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-β-D-glucopyranosyl Azide
A1051182
Purity:99%
Quantity:1g
Price ($):156.0